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Introduction
Solvent extraction is a highly selective and efficient method for the recovery and concentration

of gold from various matrices, including ores and electronic waste. Diisobutyl ketone (DIBK), a

stable and effective organic solvent, is frequently employed for this purpose. The process

typically involves the extraction of a gold complex from an acidic aqueous phase into an

organic phase containing DIBK and a suitable extractant. This document provides detailed

application notes and protocols for the solvent extraction of gold using Diisobutyl Ketone, often

in conjunction with the phase transfer agent Aliquat 336. The subsequent quantification of the

extracted gold is commonly performed using flame atomic absorption spectrometry (FAAS).

Principle of the Method
The fundamental principle of this method lies in the transfer of gold ions from an aqueous

solution to an immiscible organic phase.[1] Gold is typically present in the aqueous phase as a

chloroaurate complex ([AuCl₄]⁻), which is formed by digesting the gold-containing sample in

aqua regia (a mixture of nitric acid and hydrochloric acid). The organic phase consists of

Diisobutyl Ketone (DIBK) and an extractant, such as Aliquat 336 (a quaternary ammonium salt).

Aliquat 336 acts as a liquid ion exchanger, forming a stable ion-pair with the chloroaurate

complex, which is then soluble in the organic DIBK phase. This process effectively isolates and

concentrates the gold from the initial sample matrix.
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Quantitative Data
The efficiency of gold extraction is influenced by several key parameters. The following tables

summarize the quantitative data on the impact of these parameters on the extraction process.

Table 1: Effect of Aqueous to Organic Phase Ratio on Gold Extraction Efficiency

Aqueous
Phase Volume
(mL)

Organic Phase
Volume (mL)

Phase Ratio
(A:O)

Gold
Extraction
Efficiency (%)

Reference

10 5 2:1 98.97 [2]

25 3 8.3:1 >80 [1]

25 1.67 15:1 >80 [1]

Note: Data for phase ratios of 8.3:1 and 15:1 are based on studies using Methyl Isobutyl

Ketone (MIBK), a chemically similar solvent to DIBK, and indicate that high efficiency can be

maintained even at high aqueous to organic phase ratios.

Table 2: Effect of Hydrochloric Acid Concentration on Gold Extraction

HCl Concentration
(mol/L)

Relative Extraction
Signal

Notes Reference

0.1 - 4.0 Increasing

Signal increases with

HCl concentration up

to 4 mol/L.

> 4.0 Decreasing

Signal starts to

decrease at

concentrations above

4 mol/L.

Note: This data is based on a study using 1-octanol with Aliquat 336, but the trend is indicative

of the general effect of HCl concentration on the formation and extraction of the gold-chloro

complex.
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Table 3: Effect of Contact Time on Gold Extraction Efficiency

Shaking Time (minutes)
Gold Extraction Efficiency
(%)

Reference

1 Quantitative [3]

3 - 4 Quantitative [1]

5 100 [4]

Note: Quantitative extraction is typically rapid, with most protocols recommending a shaking

time of 1 to 5 minutes.

Table 4: Gold Stripping Efficiency from Organic Phase

Stripping Agent Concentration
Stripping
Efficiency (%)

Reference

Sodium Thiosulfate 4 M 98

Thiourea 5% in 1% HCl Effective [5]

Note: Data for sodium thiosulfate is from a study using a synergistic system with Aliquat 336

and MIBK. Thiourea is also cited as an effective stripping agent for gold complexes.

Experimental Protocols
The following are detailed protocols for the solvent extraction of gold using Diisobutyl Ketone.

Protocol for Sample Digestion (Aqua Regia Method)
This protocol is suitable for the digestion of gold from solid samples such as ores and

sediments.[6][7]

Materials and Reagents:

Concentrated Hydrochloric Acid (HCl)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubs.usgs.gov/circ/1967/0544/report.pdf
https://repositorio.ufba.br/bitstream/ri/13485/1/2222.pdf
https://www.researchgate.net/publication/394261156_Atomic_Absorption_Spectroscopic_Method_for_the_Determination_of_Sediments_and_Core_Samples_of_Gold_Collected_from_Erigi_Gold_Mining_Site_Minna_Niger_State
https://www.mdpi.com/2075-4701/15/2/204
https://www.researchgate.net/publication/257791877_A_Rapid_Method_for_the_Determination_of_Gold_in_Rocks_Ores_and_Other_Geological_Materials_by_F-AAS_and_GF-AAS_After_Separation_and_Preconcentration_by_DIBK_Extraction_for_Prospecting_Studies
https://africanscholarpub.com/ajsitr/article/download/604/745/1540
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrated Nitric Acid (HNO₃)

Gold-containing sample (e.g., ore, sediment), pulverized

Beakers

Hot plate

Volumetric flasks

Flocculant (e.g., Superfloc) (optional)

Deionized water

Procedure:

Weigh a representative amount of the pulverized sample (e.g., 10-30 g) into a beaker.[6][7]

Under a fume hood, add a 3:1 mixture of concentrated HCl and HNO₃ (aqua regia). A typical

volume is 40 mL of HCl and 10 mL of HNO₃ for a 10 g sample.

Heat the beaker on a hot plate at a moderate temperature (e.g., 200°C) for approximately 45

minutes to 2 hours to ensure complete digestion of the gold.[4][6]

Allow the solution to cool to room temperature.

(Optional) Add a small amount of flocculant to aid in the settling of solid particles.

Quantitatively transfer the solution to a volumetric flask (e.g., 250 mL) and dilute to the mark

with deionized water.

Allow any remaining solids to settle or filter the solution to obtain a clear aqueous phase

containing the gold as a chloroaurate complex.

Protocol for Solvent Extraction of Gold
This protocol describes the extraction of the gold complex from the aqueous phase into the

DIBK organic phase.[2][4][7]
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Materials and Reagents:

Digested gold solution (from Protocol 4.1)

Diisobutyl Ketone (DIBK)

Aliquat 336 (methyl-trioctyl ammonium chloride)

Separatory funnels

Mechanical shaker (optional)

Procedure:

Prepare the organic phase by adding Aliquat 336 to DIBK to a final concentration of 1% v/v.

[2][4] For example, add 1 mL of Aliquat 336 to 99 mL of DIBK.

Transfer a known volume of the aqueous gold solution (e.g., 10 mL) to a separatory funnel.

[2]

Add a specific volume of the DIBK/Aliquat 336 organic phase (e.g., 5 mL) to the separatory

funnel.[2] This creates an aqueous to organic phase ratio of 2:1.

Stopper the funnel and shake vigorously for 1-5 minutes to ensure thorough mixing and

facilitate the transfer of the gold complex into the organic phase.[3][4]

Allow the two phases to separate completely. The upper layer will be the organic phase

containing the extracted gold.

Carefully drain and discard the lower aqueous phase.

The organic phase is now ready for analysis or for the stripping of gold.

Protocol for Gold Quantification by Flame Atomic
Absorption Spectrometry (FAAS)
This protocol outlines the analysis of the gold-containing organic phase.[6][8]
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Materials and Reagents:

Gold-loaded organic phase (from Protocol 4.2)

Gold standard solutions in DIBK/Aliquat 336

Flame Atomic Absorption Spectrometer

Procedure:

Set up the FAAS according to the manufacturer's instructions for gold analysis. The typical

wavelength for gold is 242.8 nm.[8]

Prepare a series of gold standard solutions in the 1% Aliquat 336/DIBK organic phase to

create a calibration curve.

Aspirate the gold-loaded organic phase from the extraction into the FAAS and record the

absorbance.

Use the calibration curve to determine the concentration of gold in the organic phase.

Calculate the original concentration of gold in the solid sample, taking into account the initial

sample weight and all dilution factors.

Protocol for Stripping of Gold from the Organic Phase
This protocol describes the back-extraction of gold from the DIBK phase into a new aqueous

solution. This is useful for recovering the gold in a concentrated aqueous form and for recycling

the organic solvent.

Materials and Reagents:

Gold-loaded organic phase (from Protocol 4.2)

Stripping solution: 0.1 M Thiourea in 0.1 M HCl, or 4 M Sodium Thiosulfate.

Separatory funnels

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://cdn.standards.iteh.ai/samples/27058/8522cbc93954473b9dfe74808e3d07f0/ISO-15249-1998.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the gold-loaded organic phase to a clean separatory funnel.

Add an equal volume of the chosen stripping solution (e.g., 0.1 M Thiourea in 0.1 M HCl).

Shake the funnel for 5-10 minutes to allow for the transfer of gold back into the aqueous

phase.

Allow the phases to separate. The lower aqueous phase will now contain the stripped gold.

Drain the aqueous phase for further processing or analysis. The organic phase can be

washed and potentially reused.

Visualizations
Experimental Workflow
The following diagram illustrates the complete workflow for the solvent extraction of gold using

Diisobutyl Ketone.
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Caption: Workflow for Gold Extraction using DIBK.

Logical Relationship of Extraction Parameters
The diagram below shows the key parameters influencing the gold extraction efficiency.
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Caption: Key Parameters for Gold Extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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